Cas no 888967-57-5 (3-Pyridinecarboxylic acid, 6-[3-(hydroxymethyl)phenoxy]-, methyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 6-[3-(hydroxymethyl)phenoxy]-, methyl ester
• CAS No: 888967-57-5
• MF: C₁₄H₁₃NO₄
• MW: 259.257323980331
• CID: 1933741
• PubChem ID: 59599554
• Update Time: 2025-04-21

3-Pyridinecarboxylic acid, 6-[3-(hydroxymethyl)phenoxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 6-[3-(hydroxymethyl)phenoxy]-, methyl ester
• 888967-57-5
• SCHEMBL12993276
• Methyl 6-[3-(hydroxymethyl)phenoxy]-3-pyridinecarboxylate
• DB-402852

• Inchi： 1S/C14H13NO4/c1-18-14(17)11-5-6-13(15-8-11)19-12-4-2-3-10(7-12)9-16/h2-8,16H,9H2,1H3
• InChI Key： PGJVPJXRTILMMV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OC)=CN=1)C1=CC=CC(CO)=C1

Computed Properties

• Exact Mass: 259.08445790Da
• Monoisotopic Mass: 259.08445790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.7Ų